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Acid, Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals
Abstract

4-(2-Aminophenyl)butyric acid, hydrochloride (CAS No: 56182-28-6) is a compound of
interest in various research and development sectors. Its utility is fundamentally linked to its
physicochemical properties, which dictate its behavior in biological and chemical systems. This
document provides a comprehensive overview of these properties, including its chemical
structure, solubility, melting point, and partition coefficient. Furthermore, it outlines detailed
experimental protocols for the determination of these key parameters, offering a foundational
guide for laboratory investigation.

Core Physicochemical Properties

The fundamental characteristics of 4-(2-Aminophenyl)butyric acid, hydrochloride are
summarized below. These values are critical for predicting its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as for designing appropriate formulation and
delivery strategies.
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Chemical and Physical Data

Quantitative data for 4-(2-Aminophenyl)butyric acid, hydrochloride are presented in the

following tables for clarity and ease of comparison.

Table 1: Chemical Identifiers and Formula

Property Value Source(s)
CAS Number 56182-28-6 [1][2][3]
Molecular Formula C10H14CINO2 [1112][31[4]
Molecular Weight 215.68 g/mol [11[3]
Appearance Off-White Solid [11[4115]
Canonical SMILES crecescle=eheeeco) [2]
O)N.CI

Table 2: Physicochemical Parameters
Property Value Source(s)
Melting Point 165-167°C [1][5][6]
Boiling Point 364°C at 760 mmHg [1]
XLogP3 (logP) 3.05930 [1]
Topological Polar Surface Area  63.3 A2 [1][4]

Storage Conditions

-20°C Freezer

[1](51(6]

Solubility Profile

The hydrochloride salt form of 4-(2-aminophenyl)butyric acid enhances its solubility in aqueous

solutions.[2] A qualitative summary of its solubility in common laboratory solvents is provided

below.

Table 3: Qualitative Solubility
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Solvent Solubility Source(s)
Water Soluble [2][5]
Dimethyl Sulfoxide (DMSO) Soluble [5]

Ethanol Soluble [5]
Methanol Soluble [5]

Experimental Protocols

The accurate determination of physicochemical properties is paramount. The following sections
detail standard methodologies for key experiments.

Determination of Melting Point (Capillary Method)

The melting point is a crucial indicator of a compound's purity.[7]

Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube setup[7]

Capillary tubes (sealed at one end)[8]

Thermometer[8]

Mortar and pestle[8]

Spatula
Procedure:

o Sample Preparation: Ensure the 4-(2-Aminophenyl)butyric acid, hydrochloride sample is
completely dry and finely powdered using a mortar and pestle.[8][9]
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Capillary Loading: Press the open end of a capillary tube into the powdered sample, packing
it to a depth of 2-3 mm. Tap the sealed end gently on a hard surface to compact the powder
at the bottom.[10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[9]

Initial Determination: Heat the sample rapidly to get an approximate melting range. This
helps in saving time for subsequent, more precise measurements.[7]

Precise Determination: Allow the apparatus to cool. Using a new sample, heat rapidly to
about 15-20°C below the approximate melting point. Then, decrease the heating rate to 1-
2°C per minute.

Observation and Recording: Record the temperature at which the first drop of liquid appears
(T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting
point is reported as the range T1-T2. For a pure substance, this range is typically narrow.[7]

Determination of Aqueous Solubility (Shake-Flask
Method)

This is the gold standard method for determining thermodynamic solubility.[11]

Objective: To quantify the concentration of a saturated solution of the compound in water at a

specific temperature.

Apparatus:

Glass vials or flasks with screw caps

Analytical balance

Shaker or orbital incubator set to a constant temperature (e.g., 25°C)

Centrifuge

HPLC or UV-Vis spectrophotometer for concentration analysis
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e pH meter
Procedure:

o Preparation: Add an excess amount of 4-(2-Aminophenyl)butyric acid, hydrochloride to a
vial containing a known volume of purified water (or a relevant buffer, e.g., PBS pH 7.4).[11]
[12] The excess solid should be clearly visible.

» Equilibration: Seal the vials and place them in a shaker at a constant temperature. Agitate
the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached
between the solid and dissolved compound.[13]

» Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid
settle. Alternatively, centrifuge the samples to pellet the excess solid.[11]

o Sample Analysis: Carefully withdraw a clear aliquot of the supernatant. Dilute the aliquot with
a suitable solvent and determine the concentration of the dissolved compound using a
validated analytical method like HPLC or UV-Vis spectroscopy.

o Calculation: The solubility is reported in units such as mg/mL or mol/L.
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Workflow for Solubility Determination

Add excess compound
to solvent in vial

Equilibrate via shaking
(24-48h at constant T)

Separate solid and liquid
(Centrifugation)

Analyze supernatant
concentration (e.g., HPLC)

End: Solubility Value

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for solubility.

Determination of Partition Coefficient (logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, a
critical parameter for predicting membrane permeability and overall ADME properties.[14]

Objective: To determine the ratio of the compound's concentration in an organic phase (n-
octanol) versus an aqueous phase (water or buffer) at equilibrium.

Apparatus:
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e Separatory funnels or vials

e n-Octanol and purified water (or buffer, pH 7.4)
o Shaker

o Centrifuge

o HPLC or UV-Vis spectrophotometer
Procedure:

e Solvent Saturation: Pre-saturate the n-octanol with water and the water with n-octanol by
mixing them vigorously and allowing the phases to separate for at least 24 hours.[12][13]

o Compound Addition: Prepare a stock solution of the compound in the aqueous phase. Add a
known volume of this solution to a known volume of the pre-saturated n-octanol in a vial.

» Partitioning: Shake the mixture for a set period (e.g., 1-2 hours) to allow the compound to
partition between the two phases.[13]

o Phase Separation: Centrifuge the vial to ensure a clean separation of the two immiscible
layers.

» Concentration Measurement: Carefully sample both the aqueous and the n-octanol layers.
Determine the concentration of the compound in each phase ([organic] and [aqueous]) using
an appropriate analytical technique.[12]

» Calculation: Calculate the partition coefficient (P) and then logP using the following
equations:

o P =[organic] / [aqueous][14]

o logP =1log10(P)[14]

Determination of Acidity Constant (pKa)
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The pKa value indicates the strength of an acid in solution and is vital for understanding a
compound's ionization state at different physiological pH values.

Objective: To determine the pH at which the compound is 50% ionized.

Apparatus:

Potentiometric autotitrator with a pH electrode[15][16]

Burette

Beaker

Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)
Procedure (Potentiometric Titration):

o Sample Preparation: Dissolve a precisely weighed amount of 4-(2-Aminophenyl)butyric
acid, hydrochloride in a known volume of purified water.

« Titration Setup: Place the solution in a beaker and insert the pH electrode. Begin stirring.

« Titration: Add the standardized base titrant in small, precise increments. Record the pH of
the solution after each addition.[16]

» Data Analysis: Plot the pH versus the volume of titrant added. The resulting titration curve
will show one or more inflection points (equivalence points).[15]

e pKa Calculation: The pKa is determined from the pH at the half-equivalence point. This is the
point on the curve where half of the volume of titrant required to reach the first equivalence
point has been added.[17] At this specific point, pH = pKa.[17]

Biological Context

While specific signaling pathways for 4-(2-Aminophenyl)butyric acid, hydrochloride are not
extensively documented, research into related structures provides context for its potential
applications. The presence of an aminophenyl and a butyric acid moiety suggests possible
interactions with neurological targets. For instance, research indicates that this compound may
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exhibit neuroprotective properties and has been investigated in the context of
neurodegenerative diseases.[2] It is suggested that its mechanism might involve the
modulation of neuroinflammation and oxidative stress.[2] It is structurally distinct from, and
should not be confused with, 4-Amino-3-phenylbutyric acid HCI (Phenibut), which is a known
GABAB receptor agonist.[18][19]

General Physicochemical Property Determination Workflow
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Caption: Logical flow from compound testing to data application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

